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Abstract

Methyl 4-(chlorocarbonyl)benzoate (CAS: 7377-26-6), also known as monomethyl
terephthaloyl chloride, is a bifunctional reagent of significant importance in organic synthesis,
materials science, and pharmaceutical development.[1][2] Its structure, featuring a highly
reactive acyl chloride and a more stable methyl ester, allows for selective and sequential
transformations, making it a valuable building block for complex molecular architectures.[1]
This guide provides a detailed overview of its primary chemical reactions, supported by
experimental protocols, quantitative data, and mechanistic diagrams to facilitate its application
in research and development.

Introduction to Methyl 4-(chlorocarbonyl)benzoate

Methyl 4-(chlorocarbonyl)benzoate is a white to off-white crystalline solid with a molecular
weight of 198.60 g/mol .[2][3] Its utility stems from the differential reactivity of its two functional
groups. The chlorocarbonyl (acyl chloride) group is a powerful electrophile, susceptible to
nucleophilic acyl substitution, while the methyl ester is comparatively stable and typically
requires harsher conditions, such as strong acid or base, for reaction.[4] This orthogonality is
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crucial for its role as an intermediate in the synthesis of pharmaceuticals, fine chemicals, and
polymers.[2]

Physical and Chemical Properties:

Property Value Reference
Molecular Formula CoH7CIOs [2]
Molecular Weight 198.60 g/mol [2]

Melting Point 50-59 °C

Boiling Point 135-170 °C @ 12 Torr [5]

Density 1.291 g/cm3 [2]

| Hazard Class | 8 (Corrosive) |[2] |

Core Reactivity and Key Chemical Reactions

The principal reactivity of Methyl 4-(chlorocarbonyl)benzoate is centered on the electrophilic
acyl chloride group. It readily participates in nucleophilic acyl substitution reactions with a wide
range of nucleophiles, typically without the need for coupling agents.[1]
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Dissolve amine (1.0 eq) and
base (e.g., TEA, 1.2 eq)
in anhydrous DCM.

'

Cool solutionto 0 °C
in an ice bath.

'

Add Methyl 4-(chlorocarbonyl)benzoate
(2.05 eq) solution in DCM dropwise.

i

Stir at 0 °C for 30 min, then
warm to RT for 2-4 hours.
Monitor by TLC.

'

Quench with water.
Separate organic layer.

i

Wash organic layer with dilute HCI,
sat. NaHCOs, and brine.

'

Dry over anhydrous NazSOa4,
filter, and concentrate in vacuo.

i

Purify crude product via
recrystallization or chromatography.

End: Purified Amide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Key chemical reactions involving Methyl 4-
(chlorocarbonyl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047956#key-chemical-reactions-involving-methyl-4-
chlorocarbonyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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